3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide

• Molecular Formula: C17H19ClN2O
• Molecular Weight: 302.8 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide
• InChI: InChI=1S/C17H19ClN2O/c1-20(13-14-7-3-2-4-8-14)12-11-17(21)19-16-10-6-5-9-15(16)18/h2-10H,11-13H2,1H3,(H,19,21)
• InChI Key: DJUIKQFCUPVGPB-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=CC=CC=C1Cl)CC2=CC=CC=C2

Description

3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide, also known as BML-190, is a compound that has been studied for its potential therapeutic effects. It belongs to a class of compounds called N-aroylindoline-2-carboxamides, which have been shown to have anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide involves its binding to specific targets in the body, such as the EP2 receptor, TRPV1 channel, and HDAC enzyme. By binding to these targets, 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide can inhibit their activity and thereby reduce inflammation, pain, and cancer cell growth.
Biochemical and Physiological Effects:
3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide has been shown to have various biochemical and physiological effects in the body. It can reduce the production of inflammatory mediators such as prostaglandins and cytokines, which are involved in the inflammatory response. It can also reduce the activity of pain-sensing channels such as TRPV1, which can reduce pain sensation. In addition, 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide can inhibit the activity of the HDAC enzyme, which can induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide has several advantages for lab experiments, such as its high purity and stability. It can also be easily synthesized in large quantities for use in various assays and experiments. However, 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide also has some limitations, such as its potential toxicity and limited solubility in aqueous solutions. These factors should be taken into consideration when designing experiments involving 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide.

Future Directions

There are several future directions for research on 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide. One area of interest is its potential therapeutic effects in other diseases such as neurodegenerative disorders and autoimmune diseases. Another area of interest is the development of more potent and selective analogs of 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide for use in clinical trials. Furthermore, the mechanism of action of 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide could be further elucidated by studying its interactions with its specific targets in the body. Overall, 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide has the potential to be a valuable tool for understanding the underlying mechanisms of various diseases and developing new treatments.

Synthesis Methods

The synthesis of 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide involves the reaction of 2-chlorobenzoyl chloride with N-benzyl-N-methylamine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-amino-3-phenylpropanoic acid to yield the final product, 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide. The synthesis method has been optimized for high yield and purity, and the compound has been characterized by various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide has been studied for its potential therapeutic effects in various diseases such as inflammation, pain, and cancer. It has been shown to have anti-inflammatory effects by inhibiting the activity of the prostaglandin E2 receptor EP2, which is involved in the inflammatory response. 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide has also been shown to have analgesic effects by inhibiting the activity of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation. In addition, 3-[benzyl(methyl)amino]-N-(2-chlorophenyl)propanamide has been studied for its potential anticancer effects by inhibiting the activity of the histone deacetylase (HDAC) enzyme, which is involved in cancer cell growth and survival.